![molecular formula C19H23FN2O2 B4670032 N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide](/img/structure/B4670032.png)
N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide
Overview
Description
N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide, also known as FUB-AMB, is a synthetic cannabinoid that has gained attention in recent years for its potential applications in scientific research. This compound belongs to the class of designer drugs and is often used as a substitute for natural cannabinoids due to its similar effects on the body.
Mechanism of Action
N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide acts on the CB1 and CB2 receptors by binding to their active sites and activating downstream signaling pathways. This leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the compound's psychoactive effects. N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide also inhibits the reuptake of these neurotransmitters, leading to increased levels in the brain and prolonged effects.
Biochemical and Physiological Effects:
N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide has been found to have a range of biochemical and physiological effects on the body. These include increased heart rate, blood pressure, and body temperature, as well as alterations in mood, perception, and cognition. N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide has also been shown to have analgesic and anti-inflammatory properties, which can be useful in the treatment of chronic pain and inflammation.
Advantages and Limitations for Lab Experiments
N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide has several advantages for use in scientific research, including its potency, selectivity, and stability. However, it also has several limitations, such as its potential toxicity and lack of specificity for the CB1 and CB2 receptors. Careful consideration must be given to the dosage and administration of N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide to ensure accurate and reliable results in lab experiments.
Future Directions
There are several future directions for the study of N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide and synthetic cannabinoids in general. These include further investigation into the pharmacokinetics and metabolism of these compounds, as well as the development of new drugs for therapeutic purposes. Additionally, the potential risks and benefits of synthetic cannabinoids must be carefully evaluated to ensure their safe and effective use in scientific research and medical practice.
Conclusion:
In conclusion, N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide is a synthetic cannabinoid that has gained attention in recent years for its potential applications in scientific research. This compound has been found to act as a potent agonist of the CB1 and CB2 receptors, leading to a range of biochemical and physiological effects on the body. While N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide has several advantages for use in lab experiments, careful consideration must be given to its potential risks and limitations. Further research is needed to fully understand the pharmacological properties of N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide and its potential applications in medical practice.
Scientific Research Applications
N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide has been used in various scientific studies to investigate its effects on the body's endocannabinoid system. This compound has been found to act as a potent agonist of the CB1 and CB2 receptors, which are responsible for regulating various physiological processes such as appetite, mood, pain, and inflammation. N,N-diallyl-1-(4-fluorobenzoyl)-4-piperidinecarboxamide has also been used to study the pharmacokinetics and metabolism of synthetic cannabinoids, which can help in the development of new drugs for therapeutic purposes.
properties
IUPAC Name |
1-(4-fluorobenzoyl)-N,N-bis(prop-2-enyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O2/c1-3-11-21(12-4-2)19(24)16-9-13-22(14-10-16)18(23)15-5-7-17(20)8-6-15/h3-8,16H,1-2,9-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMXGFRLDQNVRKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN(CC=C)C(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.